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Compound of Interest

Compound Name: Metioprim

Cat. No.: B1676498

For Researchers, Scientists, and Drug Development Professionals

Introduction

Metioprim is a competitive inhibitor of bacterial dihydrofolate reductase (DHFR), an essential
enzyme in the folate synthesis pathway. Inhibition of DHFR disrupts the production of
tetrahydrofolate, a key cofactor in the synthesis of nucleic acids and amino acids, ultimately
leading to the cessation of bacterial growth. These application notes provide detailed protocols
for the preparation and storage of Metioprim stock solutions for use in research and drug
development applications.

Metioprim Properties

A summary of the key chemical and physical properties of Metioprim is provided in the table

below.
Property Value
Molecular Formula C14H18N402S
Molecular Weight 306.39 g/mol
Appearance Crystalline solid

Competitive inhibitor of bacterial dihydrofolate
reductase (DHFR)[1]

Mechanism of Action
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Metioprim Stock Solution Preparation

The following protocols are recommended for the preparation of Metioprim stock solutions. It is
crucial to use high-purity solvents and adhere to sterile techniques, especially for solutions
intended for cell-based assays.

Solubility Data

Quantitative solubility data for Metioprim in common laboratory solvents is limited. However,
available information and data from the structurally similar compound Trimethoprim can guide
solvent selection.

Trimethoprim Solubility

Solvent Metioprim Solubility
(for reference)
DMSO (Dimethyl Sulfoxide) 10 mM ~20 mg/mL
Dimethyl Formamide (DMF) Not available ~13 mg/mL
Ethanol Not available Slightly soluble
Methanol Not available Slightly soluble
Water Not available Very slightly soluble (~0.4

mg/mL)

Note: The solubility of Trimethoprim is provided as a reference and may not be identical to that
of Metioprim.

Recommended Solvent

Based on the available data, Dimethyl Sulfoxide (DMSO) is the recommended solvent for
preparing Metioprim stock solutions.

Experimental Protocol: Preparation of a 10 mM
Metioprim Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Metioprim in DMSO.
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Materials:

Metioprim powder

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettors and sterile filter tips

Procedure:

» Calculate the required mass of Metioprim:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

» Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
» Mass (mg) = 10 mmol/L x 0.001 L x 306.39 g/mol x 1000 mg/g = 3.0639 mg

e Weighing Metioprim:

o Tare a sterile microcentrifuge tube on a calibrated analytical balance.

o Carefully weigh approximately 3.06 mg of Metioprim powder into the tube. Record the
exact weight.

e Dissolving Metioprim:

o Add the appropriate volume of sterile DMSO to the tube to achieve a final concentration of
10 mM. For example, if you weighed exactly 3.06 mg of Metioprim, add 1.0 mL of DMSO.

o Cap the tube securely.

e Ensuring Complete Dissolution:
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o Vortex the solution until the Metioprim powder is completely dissolved. Gentle warming in
a water bath (not exceeding 37°C) may be used to aid dissolution if necessary. Visually
inspect the solution to ensure no particulate matter remains.

» Aliquoting and Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes to avoid repeated freeze-thaw cycles.

o Clearly label each aliquot with the compound name, concentration, solvent, and date of
preparation.

o Store the aliquots at -20°C for long-term storage.

Storage and Stability of Metioprim Stock Solutions

Proper storage is critical to maintain the integrity and activity of Metioprim stock solutions.

Storage Conditions

The following storage conditions are recommended for Metioprim stock solutions.

Recommended Duration
Storage Temperature (based on Trimethoprim Notes
data)

Recommended for long-term

storage. Protect from light.

-20°C Up to 1 year )
Avoid repeated freeze-thaw
cycles.
Not recommended for long-
term storage due to the

4°C Short-term (days) ] ]
potential for degradation and
precipitation.

Room Temperature Not recommended
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Disclaimer: The recommended storage duration is based on data for the related compound
Trimethoprim. It is strongly advised that users perform their own stability studies for their
specific experimental conditions.

Handling Precautions

e Metioprim is a chemical compound and should be handled with appropriate personal
protective equipment (PPE), including gloves, lab coat, and safety glasses.

o Work in a well-ventilated area or a chemical fume hood when handling the powder and
preparing solutions.

o Refer to the Safety Data Sheet (SDS) for complete safety information.

Mechanism of Action and Experimental Workflow
Signaling Pathway of Metioprim's Mechanism of Action

Metioprim inhibits bacterial dihydrofolate reductase (DHFR), a key enzyme in the folic acid
synthesis pathway. This pathway is essential for the production of nucleotides and certain
amino acids.

Bacterial Cell

Amino Acid Synthesis
(e.g., Methionine)

m Inhibition
_______________ m Product
Substrate

Nucleotide Synthesis
(dUMP -> dTMP)

Dihydrofolate (DHF)

Click to download full resolution via product page

Caption: Metioprim's mechanism of action.
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Experimental Workflow for In Vitro Assays

The following diagram illustrates a general workflow for using a Metioprim stock solution in a
typical in vitro antibacterial assay.

Stock Solution Preparation | | In Vitro Antibacterial Assay
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Caption: General experimental workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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